Cas no 1210777-07-3 (2-[(2-acetylphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide)

• Product Name: 2-[(2-acetylphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide
• CAS No: 1210777-07-3
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• CID: 6260311
• PubChem ID: 45798328
• Update Time: 2025-09-23

2-[(2-acetylphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(2-acetylphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide
• Z133561964
• 1210777-07-3
• AKOS033268165
• 2-(2-acetylanilino)-N-(2-cyano-3-methylbutan-2-yl)acetamide
• EN300-18136803

• Inchi： 1S/C16H21N3O2/c1-11(2)16(4,10-17)19-15(21)9-18-14-8-6-5-7-13(14)12(3)20/h5-8,11,18H,9H2,1-4H3,(H,19,21)
• InChI Key： BJHTZXXOKKGUTG-UHFFFAOYSA-N
• SMILES： O=C(CNC1C=CC=CC=1C(C)=O)NC(C#N)(C)C(C)C

Computed Properties

• Exact Mass: 287.16337692g/mol
• Monoisotopic Mass: 287.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 82Ų

Additional information on 2-[(2-acetylphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide

Introduction to 2-[(2-acetylphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide (CAS No. 1210777-07-3)

2-[(2-acetylphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide, also known by its CAS number 1210777-07-3, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of acetamides and is characterized by its unique structural features, which include an acetylphenyl group and a cyano-substituted propyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 2-[(2-acetylphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide typically involves multi-step reactions, including the formation of the acetylphenylamine intermediate and subsequent coupling with the cyano-substituted propyl acetamide. The detailed synthetic pathways have been extensively studied and optimized to achieve high yields and purity levels, making it a viable candidate for further pharmaceutical development.

Recent research has focused on the biological activities of 2-[(2-acetylphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide. Studies have shown that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in the inflammatory response. For instance, it has been demonstrated to effectively suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 2-[(2-acetylphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide could be a promising lead compound for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-[(2-acetylphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide has also shown potential as an analgesic agent. Preclinical studies have indicated that it can effectively reduce pain responses in animal models of nociception. The mechanism underlying its analgesic effects is thought to involve modulation of pain signaling pathways, particularly through interactions with opioid receptors or other pain-related targets.

The pharmacokinetic profile of 2-[(2-acetylphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide has been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. Furthermore, it has a reasonable half-life, allowing for once-daily dosing regimens in potential clinical applications.

Toxicity studies have also been conducted to evaluate the safety profile of 2-[(2-acetylphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide. Results from these studies indicate that it is well-tolerated at therapeutic doses with minimal adverse effects observed in preclinical models. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-[(2-acetylphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide in various therapeutic indications. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms related to inflammatory conditions and pain management. These findings have paved the way for more advanced clinical studies to confirm its therapeutic potential.

In conclusion, 2-[(2-acetylphenyl)amino]-N-(1-cyano-1,2-dimethylpropyl)acetamide (CAS No. 1210777-07-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of anti-inflammatory and analgesic drug discovery. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.